Cas no 2229089-88-5 (tert-butyl N-3-chloro-4-(sulfamoylmethyl)phenylcarbamate)

• Product Name: tert-butyl N-3-chloro-4-(sulfamoylmethyl)phenylcarbamate
• CAS No: 2229089-88-5
• MF: C₁₂H₁₇ClN₂O₄S
• MW: 320.792381048203
• CID: 6015757
• PubChem ID: 165670560
• Update Time: 2025-10-28

tert-butyl N-3-chloro-4-(sulfamoylmethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-chloro-4-(sulfamoylmethyl)phenylcarbamate
• 2229089-88-5
• tert-butyl N-[3-chloro-4-(sulfamoylmethyl)phenyl]carbamate
• EN300-1903121

• Inchi： 1S/C12H17ClN2O4S/c1-12(2,3)19-11(16)15-9-5-4-8(10(13)6-9)7-20(14,17)18/h4-6H,7H2,1-3H3,(H,15,16)(H2,14,17,18)
• InChI Key： ZKEDHVAZRKLEJX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CS(N)(=O)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.0597559g/mol
• Monoisotopic Mass: 320.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-3-chloro-4-(sulfamoylmethyl)phenylcarbamate

Introduction to tert-butyl N-3-chloro-4-(sulfamoylmethyl)phenylcarbamate (CAS No. 2229089-88-5)

tert-butyl N-3-chloro-4-(sulfamoylmethyl)phenylcarbamate, with the CAS number 2229089-88-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a chlorinated phenyl ring, and a sulfamoylmethyl moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and drug delivery systems.

The chemical structure of tert-butyl N-3-chloro-4-(sulfamoylmethyl)phenylcarbamate is defined by its tert-butyl carbamate functionality, which is known for its ability to modulate the stability and solubility of the molecule. The presence of the chlorinated phenyl ring and the sulfamoylmethyl group further enhances its reactivity and biological activity. These features make it an attractive candidate for drug design and optimization.

Recent studies have highlighted the potential of tert-butyl N-3-chloro-4-(sulfamoylmethyl)phenylcarbamate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The sulfamoylmethyl group, in particular, plays a crucial role in mediating these effects by interacting with specific cellular targets involved in inflammatory pathways.

In addition to its anti-inflammatory properties, tert-butyl N-3-chloro-4-(sulfamoylmethyl)phenylcarbamate has also been investigated for its potential as an antitumor agent. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

The tert-butyl carbamate functionality in tert-butyl N-3-chloro-4-(sulfamoylmethyl)phenylcarbamate also contributes to its pharmacokinetic properties. This group can enhance the stability of the molecule in biological environments, thereby improving its bioavailability and reducing metabolic degradation. These characteristics are particularly important for developing drugs with improved therapeutic indices.

In terms of synthetic chemistry, tert-butyl N-3-chloro-4-(sulfamoylmethyl)phenylcarbamate can be synthesized through a series of well-defined steps. The synthesis typically involves the reaction of 3-chloro-4-sulfamoylbenzaldehyde with tert-butylamine followed by carbamylation using phosgene or a phosgene equivalent. This synthetic route allows for high yields and purity, making it suitable for large-scale production.

The safety profile of tert-butyl N-3-chloro-4-(sulfamoylmethyl)phenylcarbamate has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, tert-butyl N-3-chloro-4-(sulfamoylmethyl)phenylcarbamate (CAS No. 2229089-88-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutic agents. Continued research into this compound will likely uncover additional applications and optimize its use in various medical settings.